IWP-L6

• CAS No.: 1427782-89-5
• Product Name: IWP-L6
• Molecular Formula: C25H20N4O2S2
• Molecular Weight: 472.581
• IUPAC Name: 2-[(4-oxo-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(5-phenylpyridin-2-yl)acetamide
• Standard InChI: InChI=1S/C25H20N4O2S2/c30-22(28-21-12-11-18(15-26-21)17-7-3-1-4-8-17)16-33-25-27-20-13-14-32-23(20)24(31)29(25)19-9-5-2-6-10-19/h1-12,15H,13-14,16H2,(H,26,28,30)
• Standard InChIKey: QESQGTFWEQMCMH-UHFFFAOYSA-N
• SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=CC=C3)SCC(=O)NC4=NC=C(C=C4)C5=CC=CC=C5
• Appearance: Solid powder
• Description: IWP-L6, also known as PORCN Inhibitor III and Wnt Pathway Inhibitor XIX, is a potent inhibitor of PORCN (EC50 = 0.5 nM). Porcupine is a member of the membrane-bound O-acyltransferase family of proteins. It catalyzes the palmitoylation of Wnt proteins, a process required for their secretion and activity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: IWP-L6; IWP L6; IWPL6; PORCN Inhibitor III; Wnt Pathway Inhibitor XIX.
• Reference: 1: You L, Zhang C, Yarravarapu N, Morlock L, Wang X, Zhang L, Williams NS, Lum L,; 2: Wang X, Moon J, Dodge ME, Pan X, Zhang L, Hanson JM, Tuladhar R, Ma Z, Shi H,; 3: Gao X, Hannoush RN. Single-cell imaging of Wnt palmitoylation by the
• PubChem Compound: 71601111
• Last Modified: Nov 11 2021